4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95%
Overview
Description
4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, also known as 4-PBC, is a chemical compound that has been used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, as well as its potential use in laboratory experiments.
Scientific Research Applications
4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been used in scientific research to study the effects of certain drugs on the brain. In particular, 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been used to study the effects of amphetamine, nicotine, and cocaine on dopamine release in the brain. 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% has also been used to study the role of serotonin in the brain and the effects of serotonin reuptake inhibitors on serotonin levels.
Mechanism of Action
4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% works by blocking the reuptake of serotonin and dopamine in the brain. It is thought to act as an antagonist at the serotonin and dopamine receptors, preventing them from being activated and thus allowing serotonin and dopamine levels to remain elevated.
Biochemical and Physiological Effects
4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been shown to increase levels of serotonin and dopamine in the brain, which can lead to a variety of biochemical and physiological effects. These effects include increased alertness, improved mood, and increased concentration. In addition, 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been shown to have antidepressant, anxiolytic, and anti-addictive effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. This makes it ideal for use in experiments that require a consistent source of the compound. However, 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% has some limitations. For example, it is not very soluble in water, which can make it difficult to work with in experiments. In addition, 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% has a relatively short half-life, which can limit its usefulness in some experiments.
Future Directions
The potential future directions for 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% include further study of its effects on the brain and the development of new applications for its use in scientific research. In particular, further study of 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95%’s effects on serotonin and dopamine levels could lead to new treatments for depression and anxiety. Additionally, further study of 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95%’s effects on the brain could lead to new applications for its use in laboratory experiments. Finally, further research into 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95%’s biochemical and physiological effects could lead to new treatments for a variety of conditions.
Synthesis Methods
4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95% is synthesized by a two-step process. The first step involves the reaction of 3-pyrrolidinylcarbonylchloride with benzoic acid to produce 4-pyrrolidinylcarbonylbenzoic acid. The second step involves the reaction of 4-pyrrolidinylcarbonylbenzoic acid with sodium hydroxide to produce 4-(3-Pyrrolidinylcarbonylphenyl)benzoic acid, 95%.
properties
IUPAC Name |
4-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO3/c20-17(19-10-1-2-11-19)16-5-3-4-15(12-16)13-6-8-14(9-7-13)18(21)22/h3-9,12H,1-2,10-11H2,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNBGBJXAPCSIPB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CC=C(C=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90683407 |
Source
|
| Record name | 3'-(Pyrrolidine-1-carbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90683407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261998-00-8 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-(1-pyrrolidinylcarbonyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261998-00-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-(Pyrrolidine-1-carbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90683407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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